Cas no 554423-04-0 (2-Amino-N-(4-methylbenzyl)benzamide)

• Product Name: 2-Amino-N-(4-methylbenzyl)benzamide
• CAS No: 554423-04-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD03978466
• CID: 1069179
• PubChem ID: 2431998
• Update Time: 2025-04-20

2-Amino-N-(4-methylbenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-methylbenzyl)benzamide
• STK897526
• SR-01000042303
• 2-Amino-N-(4-methyl-benzyl)-benzamide
• ALBB-012957
• HMS2431J05
• Enamine_005370
• MFCD03978466
• VS-01464
• AKOS000116475
• 554423-04-0
• 2-amino-N-[(4-methylphenyl)methyl]benzamide
• SMR000152323
• CHEMBL1584672
• benzamide, 2-amino-N-[(4-methylphenyl)methyl]-
• HMS1409E02
• G29397
• MLS000565092
• BBL003957
• SR-01000042303-1
• Z56040924
• EN300-05556

• MDL： MFCD03978466
• Inchi： 1S/C15H16N2O/c1-11-6-8-12(9-7-11)10-17-15(18)13-4-2-3-5-14(13)16/h2-9H,10,16H2,1H3,(H,17,18)
• InChI Key： OJBZYEBMQJFSKB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

2-Amino-N-(4-methylbenzyl)benzamide Security Information

• HazardClass：IRRITANT